Cas no 60467-61-0 (1,8-Naphthyridin-2-amine, 3-(4-fluorophenyl)-)

• Product Name: 1,8-Naphthyridin-2-amine, 3-(4-fluorophenyl)-
• CAS No: 60467-61-0
• MF: C₁₄H₁₀FN₃
• MW: 239.247705936432
• CID: 497555
• Update Time: 2026-04-29

1,8-Naphthyridin-2-amine, 3-(4-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,8-Naphthyridin-2-amine, 3-(4-fluorophenyl)-
• 3-(4-fluorophenyl)-1,8-naphthyridin-2-amine

Computed Properties

• Exact Mass: 239.086

Experimental Properties

• PSA: 51.8

Additional information on 1,8-Naphthyridin-2-amine, 3-(4-fluorophenyl)-

Introduction to 1,8-Naphthyridin-2-amine, 3-(4-fluorophenyl)- (CAS No. 60467-61-0) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

1,8-Naphthyridin-2-amine, 3-(4-fluorophenyl)-, identified by its CAS number 60467-61-0, is a heterocyclic organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its versatile structural framework and promising pharmacological properties. This compound belongs to the naphthyridine class of molecules, which are characterized by a fused bicyclic system containing nitrogen atoms at the 1 and 8 positions. The presence of an amine group at the 2-position and a 4-fluorophenyl substituent at the 3-position further enhances its chemical diversity and functional potential.

The structural motif of 1,8-naphthyridin-2-amine, 3-(4-fluorophenyl)- makes it an attractive scaffold for drug discovery efforts. Naphthyridines are known for their ability to interact with biological targets such as enzymes and receptors, often exhibiting high binding affinity and selectivity. The fluorine atom in the 4-fluorophenyl group introduces a degree of electronic modulation, which can fine-tune the pharmacokinetic and pharmacodynamic profiles of derivatives. This feature has been exploited in the development of novel therapeutic agents targeting various diseases.

In recent years, researchers have been exploring the potential of 1,8-naphthyridin-2-amine, 3-(4-fluorophenyl)- as a key intermediate in synthesizing bioactive molecules. Its amine functionality serves as a versatile handle for further derivatization, allowing chemists to introduce additional pharmacophores or modify existing ones. This adaptability has led to its incorporation into libraries of compounds used in high-throughput screening campaigns aimed at identifying new lead structures for drug development.

One of the most compelling aspects of 1,8-naphthyridin-2-amine, 3-(4-fluorophenyl)- is its reported activity in modulating biological pathways relevant to human health. Studies have demonstrated that derivatives of this compound exhibit inhibitory effects on enzymes such as kinases and phosphodiesterases, which are implicated in various pathological conditions. The fluorine substituent appears to play a crucial role in enhancing binding interactions with these targets, potentially leading to more potent and selective inhibitors.

The pharmaceutical industry has taken notice of the therapeutic potential associated with 1,8-naphthyridin-2-amine, 3-(4-fluorophenyl)-. Several academic groups and biotechnology companies have embarked on programs to synthesize and evaluate its derivatives as candidates for clinical development. Preliminary findings suggest that certain analogs may possess desirable drug-like properties, including oral bioavailability, metabolic stability, and reduced toxicity. These attributes are critical for advancing compounds through preclinical testing and into human trials.

Advances in computational chemistry have also contributed to the growing interest in 1,8-naphthyridin-2-amine, 3-(4-fluorophenyl)-. Molecular modeling studies have helped researchers predict the binding modes of this compound with biological targets, providing insights into how structural modifications might improve its efficacy. Such computational approaches are increasingly integrated into drug discovery pipelines, streamlining the process of identifying promising candidates for further optimization.

The synthesis of 1,8-naphthyridin-2-amine, 3-(4-fluorophenyl)- presents both challenges and opportunities for synthetic chemists. While robust synthetic routes exist for constructing the naphthyridine core, introducing the fluorophenyl substituent requires careful control over reaction conditions to ensure high yields and purity. Recent developments in transition-metal-catalyzed cross-coupling reactions have provided new tools for constructing complex aryl systems efficiently. These methodologies are being leveraged to access novel derivatives of 1,8-naphthyridin-2-amine, 3-(4-fluorophenyl)-, expanding their chemical space for exploration.

The impact of 1,8-naphthyridin-2-amine, 3-(4-fluorophenyl)- extends beyond academic research; it is also finding applications in industrial settings where libraries of compounds are screened for biological activity. Pharmaceutical companies are particularly interested in such heterocyclic scaffolds due to their historical success in drug development. The ability to rapidly synthesize and evaluate derivatives makes this compound a valuable asset in corporate research programs focused on discovering new treatments for unmet medical needs.

In conclusion,1,8-naphthyridin-2-amine, (CAS No. 60467-61-0) represents a promising chemical entity with significant potential in medicinal chemistry and chemical biology. Its unique structural features and reported biological activities make it an attractive candidate for further investigation by researchers worldwide. As synthetic methodologies continue to evolve and computational tools become more sophisticated,1, this compound is poised to play an increasingly important role in the discovery and development of novel therapeutic agents.